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Compound of Interest

Compound Name: Aniline phosphate

Cat. No.: B7779855 Get Quote

Aniline phosphate, chemically known as anilinium dihydrogen phosphate (C₆H₈N⁺·H₂PO₄⁻),

is an organic-inorganic hybrid salt formed from the reaction of aniline and phosphoric acid. Its

thermal stability and decomposition characteristics are crucial for its handling, storage, and

potential applications in various fields, including as a precursor in materials science and for the

synthesis of organophosphorus compounds.

Compound Identification and Structure
Anilinium dihydrogen phosphate consists of an anilinium cation (C₆H₅NH₃⁺) and a dihydrogen

phosphate anion (H₂PO₄⁻). The crystal structure is characterized by separate organic and

inorganic layers that alternate along the crystallographic b-axis. The anilinium cations are

anchored by N—H⋯O crosslinks between the dihydrogen phosphate chains.

Thermal Stability
Thermogravimetric (TGA) and Differential Scanning Calorimetry (DSC) analyses have been

employed to determine the thermal stability of aniline phosphate. Studies indicate that

anilinium dihydrogen phosphate is thermally stable up to 100°C[1]. Beyond this temperature,

the compound begins to undergo decomposition.

Table 1: Thermal Stability Data for Anilinium Dihydrogen Phosphate
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Parameter Value Reference

Thermal Stability Limit 100°C [1]

Thermal Decomposition Pathway
While detailed experimental data on the full decomposition pathway and products of aniline
phosphate are limited in publicly available literature, a proposed decomposition mechanism

can be inferred from the behavior of the closely related compound, ammonium dihydrogen

phosphate (NH₄H₂PO₄). When heated, ammonium dihydrogen phosphate decomposes into

ammonia (NH₃) and phosphoric acid (H₃PO₄).

It is therefore hypothesized that anilinium dihydrogen phosphate follows a similar initial

decomposition step, dissociating into aniline (C₆H₅NH₂) and phosphoric acid (H₃PO₄).

Proposed Initial Decomposition Reaction:

C₆H₅NH₃H₂PO₄(s) → C₆H₅NH₂(g) + H₃PO₄(l)

At higher temperatures, phosphoric acid undergoes further dehydration to form pyrophosphoric

acid (H₄P₂O₇) and subsequently metaphosphoric acid (HPO₃).

Table 2: Proposed Thermal Decomposition Stages of Aniline Phosphate

Temperature Range
(°C)

Proposed Process Gaseous Products
Solid/Liquid
Residue

> 100 Initial decomposition Aniline (C₆H₅NH₂)
Phosphoric Acid

(H₃PO₄)

> 200
Condensation of

phosphoric acid
Water (H₂O)

Pyrophosphoric Acid

(H₄P₂O₇)

> 300 Further condensation Water (H₂O)
Metaphosphoric Acid

(HPO₃)

Note: The temperature ranges for the condensation of phosphoric acid are based on the known

behavior of phosphoric acid and are provided as an estimate for the decomposition of aniline
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phosphate.

Experimental Protocols
Detailed experimental protocols for the thermal analysis of aniline phosphate are not

extensively reported in the available literature. However, a general methodology for conducting

such an analysis would involve the following:

4.1. Synthesis of Anilinium Dihydrogen Phosphate

A common method for the synthesis of anilinium dihydrogen phosphate is through the direct

reaction of equimolar amounts of aniline and phosphoric acid.

Materials: Aniline (C₆H₅NH₂), Orthophosphoric Acid (H₃PO₄, 85%), Ethanol.

Procedure:

Dissolve a specific molar quantity of aniline in ethanol.

Slowly add an equimolar amount of orthophosphoric acid to the aniline solution while

stirring.

Continue stirring the mixture at room temperature for a designated period to allow for the

formation of the anilinium phosphate salt.

The resulting precipitate is then filtered, washed with a small amount of cold ethanol, and

dried under vacuum.

4.2. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Instrumentation: A simultaneous thermal analyzer (TGA/DSC) is typically used.

Sample Preparation: A small, accurately weighed sample of the dried anilinium dihydrogen

phosphate crystal is placed in an alumina or platinum crucible.

Analysis Conditions:
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Temperature Program: The sample is heated from ambient temperature (e.g., 25°C) to a

final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).

Atmosphere: The analysis is typically conducted under an inert atmosphere, such as

nitrogen or argon, at a specified flow rate (e.g., 50 mL/min) to prevent oxidative

decomposition.

Data Collection: The instrument records the sample's weight loss as a function of

temperature (TGA) and the heat flow into or out of the sample compared to a reference

(DSC).
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Caption: Proposed initial thermal decomposition pathway of anilinium dihydrogen phosphate.
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Caption: General experimental workflow for the synthesis and thermal analysis of aniline
phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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